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Compound of Interest

Compound Name: 1-Propyl-1H-indazol-4-amine

Cat. No.: B13234264

Get Quote

Executive Summary
The 1H-indazol-4-amine scaffold represents a privileged pharmacophore in modern medicinal

chemistry, particularly in the design of ATP-competitive kinase inhibitors. Unlike the more

common 3-amino or 5/6-amino indazole isomers, the 4-amino substitution pattern offers a

unique vector for targeting the hinge region and the solvent-exposed front of the ATP-binding

pocket.

This guide analyzes the structure-activity relationship (SAR) of this specific chemotype,

focusing on its application in inhibiting Lymphocyte-specific protein tyrosine kinase (Lck) and

Polo-like kinase 4 (PLK4). It details the synthetic accessibility, key molecular interactions, and

validated experimental protocols for evaluating these analogs.[1]

Scaffold Architecture & Pharmacophore Analysis
The 1H-indazole core functions as a bioisostere of the purine ring found in ATP.[1] The 4-amino

group is critical because it often serves as a "linker" to an external aryl or heteroaryl ring,

positioning the inhibitor to span the gatekeeper residue.
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The 1H-tautomer is generally the thermodynamically preferred species in solution. The nitrogen

at position 1 (N1) typically acts as a hydrogen bond donor, while N2 acts as an acceptor,

engaging the kinase hinge region.
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Figure 1: Pharmacophore mapping of the 1H-indazol-4-amine scaffold.

Detailed Structure-Activity Relationship (SAR)
The C4-Amine Linker (The Anchor)
The amino group at position 4 is rarely a free primary amine in the final drug candidate; it is

typically functionalized (e.g., acylated or arylated).

H-Bonding: The NH of the 4-amino group often forms a critical hydrogen bond with backbone

carbonyls in the kinase hinge region or specific residues like Glu or Asp in the active site.

Substitution: Replacing the 4-amino linker with an ether (-O-) or methylene (-CH2-) often

results in a loss of potency (10-100 fold), confirming the necessity of the nitrogen atom's H-

bond donor capability.

The C6 Position (The Extension)
In many PLK4 and Lck inhibitors, the C6 position is substituted with solubilizing groups (e.g.,

piperazines, morpholines) or halogens (Br, F).
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Halogens: A bromine at C6 (as in 6-bromo-1H-indazol-4-amine) fills the hydrophobic pocket

adjacent to the ATP binding site, increasing affinity.

Solubility: Extension at C6 allows the molecule to reach the solvent interface, improving

ADME properties without disrupting the core binding mode.

Case Study: Lck Inhibition
Research into Lck inhibitors has demonstrated that N-4-pyrimidinyl-1H-indazol-4-amines are

potent bioisosteres for 2,4-dianilino pyrimidines. The indazole ring replaces a phenol moiety,

improving oral pharmacokinetics while maintaining nanomolar potency.

Comparative Potency Data (Representative Series)
Table 1: SAR of N-(pyrimidin-4-yl)-1H-indazol-4-amine derivatives against Lck.

Compound
ID

R1
(Indazole
N1)

R2 (C6-
Position)

R3
(Pyrimidinyl
-C2)

Lck IC50
(nM)

Selectivity
Note

IND-4A-01 H H Phenylamino 120
Baseline

activity

IND-4A-02 Methyl H Phenylamino 45

N1-Methyl

improves

lipophilicity

IND-4A-03 Methyl Br Phenylamino 12

Br fills

hydrophobic

pocket

IND-4A-04 Methyl Morpholino Phenylamino 28

Improved

solubility,

slight potency

loss

IND-4A-Lead Methyl H
3-hydroxy-

phenyl
< 5

Critical H-

bond match
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Key Insight: The combination of the indazole scaffold with a pyrimidine ring at the 4-amino

position creates a "bi-dentate" binder that clamps onto the kinase hinge, mimicking the adenine

ring of ATP more effectively than monocyclic analogs.

Synthetic Pathways[2][3][4][5][6]
The synthesis of 1H-indazol-4-amine derivatives typically proceeds from nitro-substituted

precursors. The 6-bromo-4-nitro-1H-indazole intermediate is the industry standard for

accessing this chemical space because it allows for divergent synthesis at both the 4-position

(via reduction/amination) and the 6-position (via cross-coupling).

Validated Synthetic Route
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Figure 2: Divergent synthetic pathway from commercially available starting materials.

Protocol: Nitro Reduction to Amine (Step 2)
Objective: Selective reduction of the nitro group to the primary amine without dehalogenating

the bromine at C6.
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Reagents: 6-bromo-4-nitro-1H-indazole (1.0 eq), Iron powder (5.0 eq), Ammonium Chloride

(NH4Cl, 10.0 eq), Ethanol/Water (3:1 v/v).

Procedure:

Dissolve the nitro-indazole in the Ethanol/Water mixture.

Add Iron powder and NH4Cl.

Heat to reflux (80°C) for 2–4 hours. Monitor by TLC (Ethyl Acetate/Hexane).

Workup: Filter the hot mixture through Celite to remove iron residues. Wash the pad with

hot ethanol.

Concentrate the filtrate under reduced pressure.

Partition between Ethyl Acetate and saturated NaHCO3. Dry organic layer over Na2SO4.

[2]

Validation: The product should show a characteristic broad singlet for NH2 (~5.0–6.0 ppm) in

1H-NMR and loss of the nitro group signals.

Experimental Protocols: Kinase Inhibition Assay
To validate the biological activity of synthesized analogs, a Luminescence-Based Kinase Assay

(e.g., ADP-Glo) is recommended for its high sensitivity and resistance to fluorescent

interference.

ADP-Glo Assay Workflow (Lck/PLK4)
Principle: Measures the conversion of ATP to ADP by the kinase.[3] The generated ADP is

converted back to ATP, which is then quantified by Luciferase.[3]

Preparation:

Kinase Buffer: 40 mM Tris (pH 7.5), 20 mM MgCl2, 0.1 mg/mL BSA, 50 μM DTT.

Compounds: Prepare 3-fold serial dilutions in 100% DMSO (Top conc: 10 μM).
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Reaction Assembly (384-well plate):

Add 2 μL of inhibitor (or DMSO control).

Add 4 μL of Kinase enzyme (Lck or PLK4, optimized concentration, typically 1–5 ng/well).

Incubate for 10 min at Room Temperature (RT) to allow inhibitor binding.

Add 4 μL of Substrate/ATP mix (Poly[Glu:Tyr] substrate + 10 μM ATP).

Incubate for 60 min at RT (Kinase Reaction).

Detection:

Add 10 μL ADP-Glo Reagent (stops reaction, depletes remaining ATP). Incubate 40 min.

Add 20 μL Kinase Detection Reagent (converts ADP to ATP -> Light). Incubate 30 min.

Readout: Measure Luminescence (RLU) on a plate reader (e.g., EnVision).

Analysis: Calculate % Inhibition =

. Fit to sigmoidal dose-response to determine IC50.[1]

Biological Context: Downstream Signaling
Inhibition of Lck (in T-cells) or PLK4 (in dividing cells) leads to distinct phenotypic outcomes.
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Figure 3: Downstream effects of Lck and PLK4 inhibition by indazole analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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